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Introduction
Sphingolipids are a class of lipids that are integral components of eukaryotic cell membranes

and play crucial roles in signal transduction and membrane trafficking. The ability to visualize

and track the movement of these lipids within the cell is essential for understanding their

function in health and disease. C6-NBD-ceramide (N-[6-[(7-nitro-2-1,3-benzoxadiazol-4-

yl)amino]hexanoyl]-D-erythro-sphingosine) is a fluorescently labeled, short-chain ceramide

analog that serves as a vital tool for studying the transport and metabolism of sphingolipids.

The nitrobenzoxadiazole (NBD) fluorophore is environmentally sensitive, exhibiting weak

fluorescence in aqueous environments and strong fluorescence in nonpolar environments like

cellular membranes.[1] This property, combined with its ability to be metabolized into other

sphingolipids, makes C6-NBD-ceramide an excellent probe for visualizing the Golgi apparatus

and tracking sphingolipid trafficking pathways.[1][2]

Once introduced to cells, C6-NBD-ceramide is rapidly taken up and transported to the Golgi

apparatus, where it serves as a substrate for enzymes involved in sphingolipid metabolism.[3]
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This allows for the visualization of not only the Golgi complex but also the subsequent

trafficking of its metabolic products, such as NBD-sphingomyelin and NBD-glucosylceramide,

to other cellular destinations.[2][4]

Data Presentation
The following tables summarize key quantitative data for experiments involving C6-NBD-

ceramide.

Table 1: Reagent Preparation and Concentrations

Reagent
Stock
Concentration

Working
Concentration

Solvent/Vehicl
e

Reference

C6-NBD-

ceramide
1 mM 5 µM

Chloroform:Etha

nol (19:1 v/v) or

DMSO

[1][5]

Defatted BSA - 0.34 mg/mL

Serum-free

balanced salt

solution (e.g.,

HBSS)

[1]

C6-NBD-

ceramide-BSA

Complex

100 µM 5 µM PBS [3]

Table 2: Incubation Parameters for Live Cell Imaging

Step Reagent
Concentrati
on

Temperatur
e

Duration Reference

Labeling

C6-NBD-

ceramide-

BSA complex

5 µM 4°C 30 minutes [1]

Chase
Fresh

medium
- 37°C 30 minutes [1]
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Table 3: Fixation and Staining Parameters for Fixed Cell Imaging

Step Reagent
Concentrati
on

Temperatur
e

Duration Reference

Fixation

Glutaraldehy

de or

Paraformalde

hyde

0.5% or 2-4%
Room

Temperature
5-10 minutes [1][2]

Labeling

C6-NBD-

ceramide-

BSA complex

5 µM 4°C 30 minutes [1]

Back-

exchange

10% fetal calf

serum or 2

mg/ml BSA

-
Room

Temperature

30-90

minutes
[1][2]

Experimental Protocols
Protocol 1: Preparation of C6-NBD-ceramide–BSA
Complexes
This protocol describes the preparation of a bovine serum albumin (BSA) complex of C6-NBD-

ceramide, which facilitates its delivery into cells.[1]

Materials:

C6-NBD-ceramide

Chloroform

Ethanol, absolute

Defatted BSA

Hanks' Balanced Salt Solution (HBSS) with 10 mM HEPES, pH 7.4

Nitrogen gas
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Vortex mixer

Glass test tubes

50 mL plastic centrifuge tubes

Procedure:

Prepare a 1 mM stock solution of C6-NBD-ceramide in a chloroform:ethanol (19:1 v/v)

mixture.[1]

In a small glass test tube, dispense 50 µL of the 1 mM C6-NBD-ceramide stock solution.

Evaporate the solvent under a gentle stream of nitrogen gas, followed by placing the tube

under a vacuum for at least 1 hour to ensure complete removal of the solvent.[1]

Redissolve the dried C6-NBD-ceramide in 200 µL of absolute ethanol.[1]

In a 50 mL plastic centrifuge tube, dissolve 3.4 mg of defatted BSA in 10 mL of

HBSS/HEPES buffer (final concentration 0.34 mg/mL).[1]

While vigorously vortexing the BSA solution, inject the 200 µL of ethanolic C6-NBD-ceramide

solution.[1]

The resulting solution is a 5 µM C6-NBD-ceramide/5 µM BSA complex. Store this solution in

a plastic tube at -20°C, protected from light.[1]

Protocol 2: Staining the Golgi Apparatus in Living Cells
This protocol details the procedure for labeling the Golgi apparatus in live cells using the C6-

NBD-ceramide-BSA complex.

Materials:

Cells grown on glass coverslips

C6-NBD-ceramide-BSA complex (from Protocol 1)

HBSS/HEPES buffer

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.genecopoeia.com/wp-content/uploads/oldpdfs/product/Fluorescent-Labeling/Protocol/C049.pdf
https://www.genecopoeia.com/wp-content/uploads/oldpdfs/product/Fluorescent-Labeling/Protocol/C049.pdf
https://www.genecopoeia.com/wp-content/uploads/oldpdfs/product/Fluorescent-Labeling/Protocol/C049.pdf
https://www.genecopoeia.com/wp-content/uploads/oldpdfs/product/Fluorescent-Labeling/Protocol/C049.pdf
https://www.genecopoeia.com/wp-content/uploads/oldpdfs/product/Fluorescent-Labeling/Protocol/C049.pdf
https://www.genecopoeia.com/wp-content/uploads/oldpdfs/product/Fluorescent-Labeling/Protocol/C049.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551670?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fresh cell culture medium

Fluorescence microscope

Procedure:

Wash the cells grown on glass coverslips with an appropriate medium such as

HBSS/HEPES.[1]

Incubate the cells with the 5 µM C6-NBD-ceramide-BSA complex in HBSS/HEPES for 30

minutes at 4°C.[1]

Rinse the cells several times with ice-cold medium to remove excess probe.[1]

Incubate the cells in fresh, pre-warmed (37°C) medium for an additional 30 minutes at 37°C

to allow for trafficking to the Golgi.[1]

Wash the cells with fresh medium and mount them for observation under a fluorescence

microscope. Prominent labeling of the Golgi apparatus should be visible.[1]

Protocol 3: Staining the Golgi Apparatus in Fixed Cells
This protocol outlines the steps for staining the Golgi apparatus in cells that have been

chemically fixed.

Materials:

Cells grown on glass coverslips

HBSS/HEPES buffer

Fixative solution (0.5% glutaraldehyde in 10% sucrose/100 mM PIPES, pH 7.0, or 2-4%

paraformaldehyde in PBS)

C6-NBD-ceramide-BSA complex (from Protocol 1)

10% fetal calf serum or 2 mg/mL BSA solution

Fluorescence microscope
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Procedure:

Rinse the cells grown on coverslips with HBSS/HEPES.

Fix the cells for 5-10 minutes at room temperature with either the glutaraldehyde or

paraformaldehyde solution.[1][2]

Wash the fixed cells several times with ice-cold HBSS/HEPES.[2]

Incubate the cells with the 5 µM C6-NBD-ceramide-BSA complex for 30 minutes at 4°C.[1]

To enhance the Golgi staining and reduce background fluorescence, rinse the cells and then

incubate them for 30-90 minutes at room temperature with either 10% fetal calf serum or a 2

mg/mL BSA solution. This step helps to "back-exchange" excess probe from other

membranes.[1][2]

Wash the cells with fresh HBSS/HEPES, mount the coverslips, and examine them using a

fluorescence microscope.[1]

Protocol 4: Lipid Extraction and Analysis by HPLC
This protocol provides a method to extract lipids from cells labeled with C6-NBD-ceramide for

subsequent analysis by High-Performance Liquid Chromatography (HPLC), allowing for the

quantification of C6-NBD-ceramide metabolites.[3]

Materials:

Cells labeled with C6-NBD-ceramide

Methanol

Chloroform

Water

Centrifuge

HPLC system with a fluorescence detector
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Procedure:

After labeling cells with C6-NBD-ceramide (e.g., 0-20 µM for 1 hour), wash the cells with

PBS.[3]

Scrape the cells into a glass tube and add methanol and chloroform to achieve a final ratio of

chloroform:methanol:water of 1:2:0.8.

Vortex the mixture thoroughly and centrifuge to separate the phases.

Collect the lower organic phase containing the lipids.

Dry the lipid extract under a stream of nitrogen.

Resuspend the lipid extract in a suitable solvent for HPLC analysis.

Inject the sample into an HPLC system equipped with a C18 column and a fluorescence

detector to separate and quantify NBD-labeled sphingolipids, including NBD-C6-ceramide,

NBD-C6-sphingomyelin, and NBD-C6-glucosylceramide.[3][6]

Visualizations

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11326893/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11326893/
https://pubmed.ncbi.nlm.nih.gov/38925252/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551670?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Probe Preparation

Cell Labeling

Trafficking and Visualization

Biochemical Analysis

Prepare 1 mM C6-NBD-ceramide stock

Dry down and resuspend in ethanol

Complex C6-NBD-ceramide with BSA

Prepare defatted BSA solution

Incubate cells with C6-NBD-ceramide-BSA complex at 4°C

Wash to remove excess probe

Incubate at 37°C (Chase)

Visualize with fluorescence microscopy Lipid Extraction

HPLC or TLC Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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